Cas no 1001354-15-9 ((4S)-4-(Dimethylamino)-L-proline Dihydrochloride)

• Product Name: (4S)-4-(Dimethylamino)-L-proline Dihydrochloride
• CAS No: 1001354-15-9
• MF: C₇H₁₆Cl₂N₂O₂
• MW: 231.120140075684
• CID: 3161074
• PubChem ID: 91654948
• Update Time: 2025-08-05

(4S)-4-(Dimethylamino)-L-proline Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (4S)-4-(dimethylamino)-L-proline
• BS-40176
• MFCD28134216
• 892-871-6
• (2S,4S)-4-(dimethylamino)pyrrolidine-2-carboxylic acid;dihydrochloride
• (2S,4S)-4-(Dimethylamino)pyrrolidine-2-carboxylicaciddihydrochloride
• 1001354-15-9
• 2301169-12-8
• (4S)-4-(Dimethylamino)-L-proline dihydrochloride
• (2S,4S)-4-(Dimethylamino)pyrrolidine-2-carboxylic acid dihydrochloride
• AKOS027391118
• (4S)-4-(Dimethylamino)-L-proline Dihydrochloride

• Inchi： 1S/C7H14N2O2.2ClH/c1-9(2)5-3-6(7(10)11)8-4-5;;/h5-6,8H,3-4H2,1-2H3,(H,10,11);2*1H/t5-,6-;;/m0../s1
• InChI Key： DVNGWXJSRQYBCM-USPAICOZSA-N
• SMILES： Cl.Cl.OC([C@@H]1C[C@@H](CN1)N(C)C)=O

Computed Properties

• Exact Mass: 230.0588831Da
• Monoisotopic Mass: 230.0588831Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (4S)-4-(Dimethylamino)-L-proline Dihydrochloride

(4S)-4-(Dimethylamino)-L-proline Dihydrochloride and Its Significance in Modern Chemical Biology

CAS no. 1001354-15-9 refers to a specific chemical compound, (4S)-4-(Dimethylamino)-L-proline Dihydrochloride, which has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, a derivative of L-proline, is characterized by its chiral center and the presence of a dimethylamino group, making it a valuable tool in various biochemical applications.

The significance of (4S)-4-(Dimethylamino)-L-proline Dihydrochloride lies in its versatility as a building block in the synthesis of complex molecules. Its chiral nature allows for the creation of enantiomerically pure compounds, which are crucial in pharmaceutical development. The dimethylamino group enhances the compound's solubility and reactivity, making it an ideal candidate for use in drug design and molecular recognition processes.

In recent years, research has highlighted the role of (4S)-4-(Dimethylamino)-L-proline Dihydrochloride in the development of novel catalysts and ligands. Its ability to form stable complexes with transition metals has been exploited in various catalytic processes, including asymmetric hydrogenation and oxidation reactions. These applications underscore the compound's importance in advancing synthetic methodologies and improving reaction efficiencies.

Moreover, (4S)-4-(Dimethylamino)-L-proline Dihydrochloride has been investigated for its potential in medicinal chemistry. Its structural features make it a promising candidate for designing peptidomimetics and protease inhibitors. Studies have shown that derivatives of this compound can exhibit potent inhibitory activity against various enzymes, making them valuable candidates for therapeutic intervention. The ability to fine-tune the properties of these derivatives through structural modifications offers a versatile approach to drug discovery.

The compound's role in biomimetic chemistry is another area of interest. By mimicking natural amino acids, (4S)-4-(Dimethylamino)-L-proline Dihydrochloride can be used to develop novel biomaterials and scaffolds for enzyme immobilization. These applications have broad implications in biotechnology and industrial chemistry, where efficient and sustainable processes are essential.

Recent advancements in computational chemistry have further enhanced the understanding of (4S)-4-(Dimethylamino)-L-proline Dihydrochloride's reactivity and interactions. Molecular modeling studies have provided insights into its binding mechanisms with biological targets, aiding in the rational design of more effective drugs. These computational approaches are complemented by experimental validations, ensuring a comprehensive understanding of the compound's behavior.

The synthesis of (4S)-4-(Dimethylamino)-L-proline Dihydrochloride presents unique challenges due to its chiral purity requirements. However, recent developments in asymmetric synthesis have made it more accessible, enabling researchers to explore its full potential. Techniques such as enzymatic resolution and chiral auxiliary-assisted synthesis have improved yield and purity, making this compound more readily available for research purposes.

In conclusion, (4S)-4-(Dimethylamino)-L-proline Dihydrochloride is a multifaceted compound with significant applications in chemical biology and pharmaceutical development. Its unique structural features make it an invaluable tool for creating enantiomerically pure compounds, designing novel catalysts, and developing therapeutic agents. As research continues to uncover new applications and synthetic methods, the importance of this compound is likely to grow further, contributing to advancements across multiple scientific disciplines.